Cas no 2127058-96-0 (3-(3-methylthiophen-2-yl)-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylpropan-1-one)

• Product Name: 3-(3-methylthiophen-2-yl)-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylpropan-1-one
• CAS No: 2127058-96-0
• MF: C₂₀H₂₄N₂O₂S
• MW: 356.481763839722
• CID: 5823255
• PubChem ID: 121185979
• Update Time: 2025-07-16

3-(3-methylthiophen-2-yl)-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylthiophen-2-yl)-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylpropan-1-one
• 2127058-96-0
• F6549-8520
• 3-(3-methylthiophen-2-yl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• 3-(3-methylthiophen-2-yl)-1-[3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one
• 3-(3-methylthiophen-2-yl)-1-(3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• AKOS032467114

• Inchi： 1S/C20H24N2O2S/c1-14-8-10-25-19(14)6-7-20(23)22-15-4-5-16(22)12-18(11-15)24-17-3-2-9-21-13-17/h2-3,8-10,13,15-16,18H,4-7,11-12H2,1H3
• InChI Key： OYGPGCILSBRTBO-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CCC(N1C2CC(CC1CC2)OC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 356.15584919g/mol
• Monoisotopic Mass: 356.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-(3-methylthiophen-2-yl)-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylpropan-1-one

Comprehensive Analysis of 3-(3-methylthiophen-2-yl)-1-(3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one (CAS No. 2127058-96-0)

The compound 3-(3-methylthiophen-2-yl)-1-(3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one (CAS No. 2127058-96-0) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique scaffold combines a thiophene ring, a pyridine moiety, and an 8-azabicyclo[3.2.1]octane framework, making it a promising candidate for drug discovery. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders and G protein-coupled receptors (GPCRs), which are hot topics in modern pharmacology.

One of the key features of this compound is its multifunctional pharmacophore, which allows for diverse interactions with biological targets. The presence of the 3-methylthiophen-2-yl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for CNS-active drugs. Meanwhile, the pyridin-3-yloxy segment introduces hydrogen-bonding capabilities, which could optimize receptor binding affinity. Such structural attributes align with current trends in precision medicine and structure-activity relationship (SAR) studies, addressing frequent queries like "how to design brain-penetrant drugs" or "what are the latest GPCR modulators."

From a synthetic chemistry perspective, the 8-azabicyclo[3.2.1]octane core presents intriguing challenges and opportunities. This bridged bicyclic system is a privileged structure in medicinal chemistry, often associated with conformational rigidity and target selectivity. Recent publications highlight its relevance in developing next-generation therapeutics for neurological conditions, a subject frequently searched in academic databases. The compound’s CAS No. 2127058-96-0 serves as a vital identifier for researchers tracking its patent landscape or clinical trial progress.

In the context of AI-driven drug discovery, molecules like 3-(3-methylthiophen-2-yl)-1-(3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one exemplify how computational tools can predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Searches for "AI in lead optimization" or "predictive modeling for drug-likeness" reflect growing industry interest in such applications. The compound’s balanced molecular weight (∼386.5 g/mol) and lipophilic efficiency further position it as a viable candidate for hit-to-lead campaigns.

Beyond its pharmacological potential, this compound’s synthetic accessibility is a recurring discussion point. Chemists often inquire about "efficient routes to azabicyclic derivatives" or "thiophene functionalization techniques." The integration of catalysis and green chemistry principles in its production could address sustainability concerns—a trending topic in pharmaceutical manufacturing. Regulatory databases list CAS No. 2127058-96-0 without restrictions, facilitating its use in global research initiatives.

In summary, 3-(3-methylthiophen-2-yl)-1-(3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one represents a convergence of innovative chemistry and therapeutic potential. Its study aligns with high-traffic search themes like "novel CNS drug scaffolds" and "GPCR allosteric modulators," while its structural complexity offers rich ground for academic and industrial exploration. As research advances, this compound may emerge as a cornerstone in addressing unmet medical needs through rational drug design.